Cas no 2228806-36-6 (tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate)

Tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate is a specialized carbamate-protected amine intermediate, primarily utilized in organic synthesis and pharmaceutical research. Its key structural features include a cyclopropyl-substituted thiazole ring and a tert-butoxycarbonyl (Boc)-protected amine group, which enhances stability during synthetic transformations. The compound is particularly valued for its role in peptide and heterocycle synthesis, where the Boc group provides selective deprotection under mild acidic conditions. The cyclopropyl-thiazole moiety contributes to its potential as a building block for bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for medicinal chemistry applications.

tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate structure

2228806-36-6 structure

Product Name:tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate

CAS No:2228806-36-6

MF:C₁₄H₂₃N₃O₂S

MW:297.416321992874

CID:5850117

PubChem ID:165973261

Update Time:2025-06-07

tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate
- tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate
- 2228806-36-6
- EN300-1900387
- Inchi： 1S/C14H23N3O2S/c1-14(2,3)19-13(18)16-7-10(15)6-11-12(9-4-5-9)17-8-20-11/h8-10H,4-7,15H2,1-3H3,(H,16,18)
- InChI Key： DDSVXPPJVVATKU-UHFFFAOYSA-N
- SMILES： S1C=NC(=C1CC(CNC(=O)OC(C)(C)C)N)C1CC1

Computed Properties

Exact Mass: 297.15109816g/mol
Monoisotopic Mass: 297.15109816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 106Å²

tert-butyl N-2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1900387-0.05g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	0.05g	$1851.0	2023-09-18
Enamine	EN300-1900387-0.1g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	0.1g	$1939.0	2023-09-18
Enamine	EN300-1900387-0.25g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	0.25g	$2027.0	2023-09-18
Enamine	EN300-1900387-0.5g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	0.5g	$2115.0	2023-09-18
Enamine	EN300-1900387-1.0g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	1g	$2203.0	2023-05-23
Enamine	EN300-1900387-2.5g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	2.5g	$4319.0	2023-09-18
Enamine	EN300-1900387-5.0g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	5g	$6390.0	2023-05-23
Enamine	EN300-1900387-10.0g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	10g	$9474.0	2023-05-23
Enamine	EN300-1900387-1g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	1g	$2203.0	2023-09-18
Enamine	EN300-1900387-5g	tert-butyl N-[2-amino-3-(4-cyclopropyl-1,3-thiazol-5-yl)propyl]carbamate	2228806-36-6	5g	$6390.0	2023-09-18